4-Piperidineacetic acid, sodiuM salt
Description
4-Piperidineacetic acid, sodium salt (CAS 51052-78-9) is a sodium salt derivative of 4-piperidineacetic acid (C₇H₁₃NO₂), a piperidine-substituted acetic acid. The parent compound has a molecular weight of 143.186 g/mol and is characterized by a piperidine ring linked to an acetic acid moiety . The sodium salt form enhances solubility in aqueous environments, making it advantageous for pharmaceutical and biochemical applications. It has been studied extensively as a precursor in synthesizing bioactive molecules, including soluble epoxide hydrolase (sEH) inhibitors and γ-aminobutyric acid (GABA) analogues .
Properties
CAS No. |
177702-20-4 |
|---|---|
Molecular Formula |
C7H12NNaO2 |
Molecular Weight |
165.16545 |
Synonyms |
4-Piperidineacetic acid, sodiuM salt |
Origin of Product |
United States |
Comparison with Similar Compounds
Sodium Salts of Piperidine Derivatives
Sodium 2-[4-(Hydroxymethyl)piperidin-1-yl]acetate
- Structure : Features a hydroxymethyl group on the piperidine ring, replacing the hydrogen in 4-piperidineacetic acid.
- Applications : Primarily used as a building block in medicinal chemistry.
Piperacillin Sodium
- Structure : A penicillin-class antibiotic with a piperazine moiety, distinct from the piperidine core.
- Comparison : While both are sodium salts, piperacillin’s β-lactam structure confers antibacterial activity, unlike 4-piperidineacetic acid’s role in sEH inhibition. Analytical methods (e.g., HPLC) for sodium salt purity and stability are comparable .
Ester Derivatives
4-Piperidineacetic Acid, Methyl Ester Hydrochloride
- Structure : Methyl ester of 4-piperidineacetic acid with a hydrochloride counterion.
- Properties : The esterification reduces water solubility but improves lipid membrane permeability. The hydrochloride salt enhances crystallinity, aiding purification .
- Applications : Used in drug delivery systems requiring lipophilic carriers.
4-Piperidineacetic Acid, 4-Hydroxy-, 1,1-Dimethylethyl Ester
- Structure : Tert-butyl ester with a hydroxyl group on the piperidine ring.
- Properties : The bulky tert-butyl group increases steric hindrance, reducing enzymatic degradation. The hydroxyl group introduces additional hydrogen-bonding sites .
- Applications : Intermediate in peptide synthesis and protease inhibitors.
Functionalized Derivatives
1-(Ethoxycarbonyl)piperidine-4-carboxylic Acid
2-(3-Indolylmethyl)-4-Piperidineacetic Acid Derivatives
Bioactive Derivatives
1-Acetyl-5-Ethyl-2-[3-(2-Hydroxyethyl)-1-H-indol-2-yl]-α-Methyl-4-Piperidineacetic Acid Methyl Ester
- Structure : Complex substituents including acetyl, ethyl, and indole groups.
- Properties : Exhibits antioxidant activity with free radical scavenging efficacy comparable to natural extracts (e.g., Centella asiatica) .
- Applications : Explored in nutraceuticals and anti-inflammatory formulations.
Data Tables
Table 1: Structural and Functional Comparison
Table 2: Analytical Methods and Purity
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